![molecular formula C7H9ClN2O B6272600 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride CAS No. 1989671-41-1](/img/no-structure.png)
5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride
Overview
Description
5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride, commonly referred to as PPOH, is a synthetic compound that belongs to the pyrrolopyridine family. It is a heterocyclic organic compound that contains a pyridine ring fused to a pyrrole ring. Compounds with this scaffold have exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Molecular Structure Analysis
The molecular structure of 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride consists of a pyridine ring fused to a pyrrole ring. The InChI code for this compound is 1S/C7H8N2O.ClH/c10-7-2-1-5-3-8-4-6 (5)9-7;/h1-2,8H,3-4H2, (H,9,10);1H .Physical And Chemical Properties Analysis
5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride is a powder at room temperature . It has a molecular weight of 172.61 .Scientific Research Applications
Pharmaceuticals: Drug Development
This compound, with its nitrogen-containing heterocyclic structure, is a key scaffold in pharmaceutical research. It’s often used in the development of drugs due to its potential biological activities . The presence of both pyrrole and pyridine rings makes it a versatile intermediate for synthesizing compounds with antimicrobial, anti-inflammatory, and antitumor properties .
Chemical Synthesis: Building Blocks
The compound serves as a crucial building block in chemical synthesis. Its reactive sites allow for various modifications, making it a starting point for synthesizing a wide range of pyrrolopyridine derivatives with diverse biological activities .
Biological Research: Kinase Inhibition
Some derivatives of this compound have shown significant activity in kinase inhibition, which is vital in cancer research. Kinases are enzymes that modify other proteins by chemically adding phosphate groups, and their inhibition can halt the progression of certain cancers .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: calling a poison center or doctor if feeling unwell .
Future Directions
While the exact future directions for this compound are not specified, it’s worth noting that compounds with similar structures have been used in various areas of research, including drug discovery . Therefore, it’s plausible that 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride could also be used in similar areas of research in the future.
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibit the bcl-xl protein , which plays a crucial role in cell survival and apoptosis.
Mode of Action
If it indeed targets the Bcl-xL protein like its analogs , it may function as a pro-apoptotic agent, promoting programmed cell death.
Biochemical Pathways
If it acts as a Bcl-xL inhibitor , it could influence the intrinsic (mitochondrial) pathway of apoptosis, leading to downstream effects such as the release of cytochrome c and activation of caspases, which are crucial for apoptosis.
Result of Action
If it acts as a Bcl-xL inhibitor , it could lead to increased apoptosis, potentially reducing the survival of cancer cells or cells involved in autoimmune or immune system diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride involves the conversion of a pyridine derivative to the desired compound through a series of chemical reactions.", "Starting Materials": [ "2-chloropyridine", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium ethoxide to form the corresponding enolate.", "Step 2: The enolate is then reacted with 2-chloropyridine in the presence of sulfuric acid to form the pyridine derivative.", "Step 3: The pyridine derivative is then diazotized with sodium nitrite and hydrochloric acid to form the corresponding diazonium salt.", "Step 4: The diazonium salt is then reacted with sodium hydroxide to form the desired compound, 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride.", "Step 5: The compound is isolated and purified through recrystallization from water." ] } | |
CAS RN |
1989671-41-1 |
Product Name |
5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol hydrochloride |
Molecular Formula |
C7H9ClN2O |
Molecular Weight |
172.6 |
Purity |
85 |
Origin of Product |
United States |
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